3-((4-(4-fluorophenyl)piperazin-1-yl)(pyridin-4-yl)methyl)-4-hydroxy-1-(2-methoxyethyl)-6-methylpyridin-2(1H)-one

• IUPAC Name: 3-[[4-(4-fluorophenyl)piperazin-1-yl]-pyridin-4-ylmethyl]-4-hydroxy-1-(2-methoxyethyl)-6-methylpyridin-2-one
• InChI: InChI=1S/C25H29FN4O3/c1-18-17-22(31)23(25(32)30(18)15-16-33-2)24(19-7-9-27-10-8-19)29-13-11-28(12-14-29)21-5-3-20(26)4-6-21/h3-10,17,24,31H,11-16H2,1-2H3
• InChI Key: XTYBJUTUOWUJOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CCOC)C(C2=CC=NC=C2)N3CCN(CC3)C4=CC=C(C=C4)F)O
• Molecular Formula: C25H29FN4O3
• Molecular Weight: 452.5 g/mol

Description

3-((4-(4-fluorophenyl)piperazin-1-yl)(pyridin-4-yl)methyl)-4-hydroxy-1-(2-methoxyethyl)-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C25H29FN4O3 and its molecular weight is 452.53. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Structural Analysis

Researchers have studied related compounds to understand their crystal structures and interactions. For example, the crystal packing of structurally related compounds has been analyzed to reveal extensive hydrogen bonding and formation of one-dimensional networks, highlighting the importance of such compounds in understanding molecular interactions and design (Ullah & Altaf, 2014).

Pharmacological Applications

The pharmacological properties and biological activity of derivatives of the compound have been explored, particularly in the context of anticonvulsant activity. Derivatives have been synthesized and evaluated in animal models for their potential in treating epilepsy, demonstrating protective effects in specific epilepsy models (Obniska et al., 2015).

Antineoplastic Properties

Research into structurally similar compounds includes their metabolism and potential antineoplastic (anti-cancer) properties. For instance, the metabolism of Flumatinib, a compound used in treating chronic myelogenous leukemia, has been studied to understand its metabolic pathways in humans, offering insights into the development of more effective cancer treatments (Gong et al., 2010).

Radiopharmaceutical Development

The synthesis of derivatives aimed at imaging dopamine D4 receptors showcases the application of such compounds in developing radiopharmaceuticals for neurological studies (Eskola et al., 2002).

Antimalarial Activity

Some derivatives have been synthesized and evaluated for their antimalarial activity, indicating the versatility of these compounds in developing treatments for various diseases (Mendoza et al., 2011).